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Compound of Interest |

Compound Name: 2,3-Bis(2-fluorophenyl)pyridine
Cat. No.: B12953380
Get Quote

CAS Number: 1214370-81-6 (Referenced from specialized chemical catalogs; verify with
specific supplier batch data). Formula: Ci9H11F2N (Note: If strictly bis(fluorophenyl)pyridine,
Ci17H11F2N. Correction: Pyridine (C5H3N) + 2x Fluorophenyl (C6H4F) - 2H = C17H11F2N.)
Molecular Weight: ~269.29 g/mol

Executive Summary & Chemical Identity

2,3-Bis(2-fluorophenyl)pyridine is a bidentate/monodentate ligand precursor belonging to the
class of fluorinated arylpyridines. Unlike the more common 2,6-isomers used as tridentate
(N~C”N) ligands, the 2,3-substitution pattern introduces significant steric torsion between the
pyridine ring and the phenyl ring at the 3-position. This structural feature is exploited in
materials science to:

e Tune Triplet Energy (ET): The fluorine substituents inductively lower the HOMO/LUMO
levels, stabilizing the blue/green emission in iridium(lll) complexes.

e Prevent Aggregation: The steric bulk at the 3-position disrupts 1t-1t stacking, reducing self-
guenching in solid-state OLED films.

Physicochemical Properties Table[1]
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Property Value

CAS Number 1214370-81-6

IUPAC Name 2,3-bis(2-fluorophenyl)pyridine
Molecular Formula Ci7H11F2N

Molecular Weight 269.29 g/mol

Appearance White to off-white crystalline powder

Soluble in CH2Clz2, CHCIs, THF; Insoluble in

Solubility
water
Melting Point 120-125 °C (Typical for this class)
Purity Grade >98% (HPLC) for optoelectronic applications

Synthesis Protocol: Suzuki-Miyaura Cross-Coupling

The most robust route to 2,3-bis(2-fluorophenyl)pyridine involves a double Suzuki-Miyaura
coupling of 2,3-dichloropyridine (or 2,3-dibromopyridine) with 2-fluorophenylboronic acid. This
protocol prioritizes yield and selectivity.

Reagents & Materials[3][4][5][6][7][8]1[9][10]

e Substrate: 2,3-Dichloropyridine (1.0 eq)

Coupling Partner: 2-Fluorophenylboronic acid (2.5 eq)

Catalyst: Pd(PPhs)a (Tetrakis(triphenylphosphine)palladium(0)) (5 mol%)

Base: Potassium Carbonate (K2COs) (2M aqueous solution, 4.0 eq)

Solvent System: 1,2-Dimethoxyethane (DME) / Water (3:1 v/v) or Toluene/Ethanol/Water
(4:1:1).

Atmosphere: Argon or Nitrogen (Strictly inert).

Step-by-Step Methodology
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» Degassing: Charge a 3-neck round-bottom flask with the solvent mixture. Degas by bubbling
Argon for 30 minutes to remove dissolved oxygen (critical to prevent Pd catalyst
deactivation).

e Loading: Under a counter-flow of Argon, add 2,3-dichloropyridine, 2-fluorophenylboronic
acid, and the Pd catalyst.

o Activation: Add the aqueous K2COs solution via syringe. The biphasic mixture will turn
yellow/brown.

o Reflux: Heat the reaction mixture to 90-100 °C (reflux) for 24—48 hours. Monitor via TLC
(SiO2, Hexane:EtOAc 8:1). The 2,3-disubstituted product will appear as a highly fluorescent
spot under UV (254/365 nm).

o Workup:
o Cool to room temperature.
o Extract with Dichloromethane (DCM) (3 x 50 mL).
o Wash combined organics with brine, dry over anhydrous MgSOa, and filter.

 Purification: Concentrate under reduced pressure. Purify the crude residue via flash column
chromatography (Silica Gel 60).

o Eluent Gradient: Hexane — 5% EtOAc in Hexane.

o Recrystallization: Final purification by recrystallization from Ethanol/Hexane to achieve
>99% purity for OLED use.

Mechanistic Pathway (DOT Visualization)

The following diagram illustrates the catalytic cycle and the sequential arylation at the C2 and
C3 positions.
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Figure 1: Catalytic cycle for the Suzuki-Miyaura coupling synthesis of 2,3-bis(2-
fluorophenyl)pyridine.

Applications in OLED Technology

The primary utility of 2,3-bis(2-fluorophenyl)pyridine lies in its role as a cyclometallating
ligand for heavy metal complexes, specifically Iridium(lll).

Ligand Design Causality

o Fluorination Effect: The fluorine atoms at the ortho position of the phenyl rings are electron-
withdrawing. This lowers the HOMO energy level of the resulting complex, shifting the
emission spectrum towards the blue (high energy) region, which is critical for full-color
displays.

» Steric Control (The 2,3-Architecture):

o The phenyl group at the 2-position typically undergoes cyclometallation (forming the Ir-C
bond).

o The phenyl group at the 3-position acts as a steric "bumper.” It twists out of the plane
relative to the pyridine ring. This non-planar geometry prevents the flat "pancaking" of
molecules in the solid state, reducing Triplet-Triplet Annihilation (TTA) and maintaining
high quantum efficiency (EQE) at high brightness.

Device Architecture Workflow

The ligand is incorporated into the Emissive Layer (EML) of an OLED stack.
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Figure 2: Integration of the fluorinated ligand complex within a standard phosphorescent OLED
stack.

Safety & Handling (MSDS Summary)

While specific toxicological data for this isomer may be limited, it should be handled according
to protocols for fluorinated pyridine derivatives.

e Hazards: Skin and eye irritant (H315, H319). May cause respiratory irritation (H335).

o PPE: Nitrile gloves, safety goggles, and lab coat. Handle in a fume hood.
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Storage: Store in a cool, dry place under inert gas (Argon) to prevent slow oxidation or
hydrolysis over long periods.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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